molecular formula C19H20N2OS2 B10809673 4-(1,3-benzothiazol-2-ylsulfanyl)-N-(2-ethylphenyl)butanamide

4-(1,3-benzothiazol-2-ylsulfanyl)-N-(2-ethylphenyl)butanamide

Cat. No.: B10809673
M. Wt: 356.5 g/mol
InChI Key: BQNZYRBHJBXTQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(1,3-Benzothiazol-2-ylsulfanyl)-N-(2-ethylphenyl)butanamide is a synthetic small molecule characterized by a butanamide backbone functionalized with a 1,3-benzothiazole sulfanyl group at the 4-position and a 2-ethylphenyl substituent at the N-position. The sulfanyl (S–) linker in this compound may enhance metabolic stability and influence binding interactions compared to oxygen-based or sulfonamide analogs .

Properties

Molecular Formula

C19H20N2OS2

Molecular Weight

356.5 g/mol

IUPAC Name

4-(1,3-benzothiazol-2-ylsulfanyl)-N-(2-ethylphenyl)butanamide

InChI

InChI=1S/C19H20N2OS2/c1-2-14-8-3-4-9-15(14)20-18(22)12-7-13-23-19-21-16-10-5-6-11-17(16)24-19/h3-6,8-11H,2,7,12-13H2,1H3,(H,20,22)

InChI Key

BQNZYRBHJBXTQV-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=CC=C1NC(=O)CCCSC2=NC3=CC=CC=C3S2

Origin of Product

United States

Comparison with Similar Compounds

4-(1,3-Benzothiazol-2-ylsulfanyl)-N-(1,3-thiazol-2-yl)butanamide (CAS 756867-67-1)

  • Structure : Replaces the 2-ethylphenyl group with a 1,3-thiazol-2-yl moiety.
  • Properties: Molecular Weight: 335.5 g/mol Hydrogen Bond Donor/Acceptor: 1/6 LogP (XLogP3): 3.8 Polar Surface Area: 137 Ų .
  • However, the reduced lipophilicity (lower LogP) may limit membrane permeability.

4-[Methyl-(4-methylphenyl)sulfonylamino]-N-(1,3-thiazol-2-yl)butanamide

  • Structure : Features a sulfonamide group instead of the benzothiazole sulfanyl linkage.
  • Properties: Molecular Weight: Not explicitly stated, but structurally similar to CAS 756867-67-1. Key Difference: Sulfonamide groups are less prone to oxidation than sulfanyl linkages, which may improve metabolic stability .

N-(5-Chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide Derivatives

  • Structure : Replaces benzothiazole with 1,3,4-oxadiazole and modifies the aryl group (e.g., chloro, methoxy).
  • Comparison : The oxadiazole ring may enhance π-π stacking interactions in enzyme active sites, whereas benzothiazole’s aromatic system could offer better hydrophobic binding.

Physicochemical and Pharmacokinetic Properties

Compound Molecular Weight (g/mol) LogP H-Bond Donor/Acceptor Polar Surface Area (Ų)
Target Compound ~349.5* ~4.2* 1/5* ~95*
CAS 756867-67-1 335.5 3.8 1/6 137
N-(5-Chloro-2-methoxyphenyl) derivative ~370–400 4.5–5.0 1/7 110–120

*Estimated based on structural similarity to analogs.

Key Observations :

  • Oxadiazole derivatives exhibit higher polar surface areas, correlating with improved solubility but requiring active transport for cellular uptake.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.